Cas no 912329-02-3 (KARAVILAGENIN B)

KARAVILAGENIN B structure
Product Name:KARAVILAGENIN B
KARAVILAGENIN B Properties
Names and Identifiers
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- (3S,7S,8R,9S,10S,13R,14S,17R)-17-[(E,2R)-6-hydroxy-6-methylhept-4-en-2-yl]-7-methoxy-4,4,9,13,14-pentamethyl-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol
- CHEMBL466941
- AKOS040763356
- Karavilagenin B
- 912329-02-3
- (+)-Karavilagenin B
- 3beta,25-dihydroxy-7beta-methoxycucurbita-5,23(E)-diene
- (3S,7S,8R,9S,10S,13R,14S,17R)-17-((E,2R)-6-hydroxy-6-methylhept-4-en-2-yl)-7-methoxy-4,4,9,13,14-pentamethyl-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta(a)phenanthren-3-ol
-
- InChIKey: DOXNRZCBQJYCBO-UHFFFAOYSA-N
- Inchi: InChI=1S/C31H52O3/c1-20(11-10-15-27(2,3)33)21-14-16-31(8)26-24(34-9)19-23-22(12-13-25(32)28(23,4)5)29(26,6)17-18-30(21,31)7/h10,15,19-22,24-26,32-33H,11-14,16-18H2,1-9H3
- SMILES: COC1C=C2C(CCC(O)C2(C)C)C2(C)CCC3(C)C(CCC3(C)C12)C(C)C\C=C\C(C)(C)O |c:3|
Computed Properties
- Exact Mass: 472.39164552g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 5
- Monoisotopic Mass: 472.39164552g/mol
- Heavy Atom Count: 34
- Complexity: 840
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 6.8
- Topological Polar Surface Area: 49.7Ų
KARAVILAGENIN B Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
TargetMol Chemicals | TN6308-5 mg |
Karavilagenin B |
912329-02-3 | 98% | 5mg |
¥ 4,420 |
KARAVILAGENIN B Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:912329-02-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
KARAVILAGENIN B Related Literature
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Qiang Peng,Zhiyun Lu,Yan Huang,Minggui Xie,Dan Xiao,Dechun Zou J. Mater. Chem., 2003,13, 1570-1574
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Felix Aupperle,Kevin W. Eberman,Ang Xioa,Jean-Sebastien Bridel J. Mater. Chem. A, 2020,8, 19573-19587
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Ian Liddle,Michelle Glass,Joel D. A. Tyndall,Andrea J. Vernall RSC Med. Chem., 2022,13, 497-510
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Weiguo Zhu,Chuanzhen Liu,Lijun Su,Wei Yang,Ming Yuan,Yong Cao J. Mater. Chem., 2003,13, 50-55
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6. Back cover
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7. Front matter
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Ride Wang,Lei Xu,Jiayi Wang,Lang Sun,Yanan Jiao,Yuan Meng,Shuo Chen,Chunhai Fan Nanoscale, 2021,13, 18467-18472
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Yuqiao Guo,Kun Xu,Changzheng Wu,Jiyin Zhao,Yi Xie Chem. Soc. Rev., 2015,44, 637-646
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Daniel Szunyogh,Thomas Day Goodacre,Lia Formenti,Alexander Gottberg,Evan Kallenberg,Ildikó Kálomista,Flemming H. Larsen,Jens Lassen,C. D. Philip Levy,Ruohong Li,Gerald D. Morris,Stavroula Pallada,Matthew R. Pearson,Stephan P. A. Sauer,Paul Schaffer,Peter W. Thulstrup,Lars Hemmingsen,Monika Stachura Dalton Trans., 2018,47, 14431-14435
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